4-(2-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-N-(1-ethylindol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H23ClN4O/c1-2-24-15-18(16-7-3-5-9-19(16)24)23-21(27)26-13-11-25(12-14-26)20-10-6-4-8-17(20)22/h3-10,15H,2,11-14H2,1H3,(H,23,27)
• InChI Key: GUHZTYWRONTDOZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)NC(=O)N3CCN(CC3)C4=CC=CC=C4Cl
• Molecular Formula: C21H23ClN4O
• Molecular Weight: 382.9 g/mol

Description

4-(2-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide, also known as AG-490, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of piperazine derivatives and has been shown to possess various biological activities. In

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study on the synthesis of piperazine derivatives, including those structurally related to "4-(2-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide", reported the development of new compounds with promising antimicrobial activities. These compounds were synthesized and evaluated for their growth inhibition against bacterial and fungal strains, showing significant antimicrobial potential (Patil et al., 2021).

Anticancer Activities

Research on 1,2,4-triazine derivatives bearing a piperazine amide moiety explored their potential anticancer activities. These compounds, including variations on the core structure of interest, demonstrated antiproliferative effects against breast cancer cells, suggesting their utility in developing new anticancer therapies (Yurttaş et al., 2014).

Potential Antipsychotic Agents

A study synthesized heterocyclic analogues of a known compound to evaluate their potential as antipsychotic agents. These compounds, including structural analogues of "4-(2-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide", were tested for their binding affinity to dopamine and serotonin receptors. Some derivatives showed potent activities comparable to known antipsychotic drugs, indicating their promise as new therapeutic agents (Norman et al., 1996).

Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors

The discovery and synthesis of bis(heteroaryl)piperazines (BHAPs) as non-nucleoside inhibitors of HIV-1 reverse transcriptase included compounds related to the chemical of interest. These studies highlighted the potency of such derivatives in inhibiting viral replication, offering insights into developing new treatments for HIV-1 (Romero et al., 1994).